Cas no 2229033-85-4 (5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile)

• Product Name: 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile
• CAS No: 2229033-85-4
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 6035716
• PubChem ID: 165696437
• Update Time: 2025-05-20

5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile
• EN300-1756557
• 2229033-85-4
• 5-[1-(aminomethyl)-2,2-dimethylcyclopropyl]thiophene-3-carbonitrile

• Inchi： 1S/C11H14N2S/c1-10(2)6-11(10,7-13)9-3-8(4-12)5-14-9/h3,5H,6-7,13H2,1-2H3
• InChI Key： SAUMHTXHTKXTFL-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78Ų

Additional information on 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile

5-1-(Aminomethyl)-2,2-Dimethylcyclopropylthiophene-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 2229033-85-4, commonly referred to as 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a cyclopropyl group and a cyano substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile in the development of advanced materials, particularly in the realm of electronic devices. The thiophene moiety is known for its aromaticity and conjugation capabilities, which are crucial for applications in organic electronics. Researchers have explored its use in the synthesis of conductive polymers and organic semiconductors, where its electronic properties play a pivotal role in enhancing device performance.

The synthesis of 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile involves a multi-step process that typically begins with the preparation of the cyclopropyl group. This is followed by the introduction of the thiophene ring through coupling reactions or cyclization processes. The final step involves the attachment of the cyano group at the 3-position of the thiophene ring, ensuring the desired regiochemistry. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most intriguing aspects of this compound is its reactivity under various chemical conditions. The cyclopropyl group is known for its strained ring structure, which makes it highly reactive in certain transformations. For instance, under thermal or catalytic conditions, the cyclopropane ring can undergo ring-opening reactions, leading to diverse products with unique functionalities. This reactivity has been leveraged in the design of novel drug delivery systems and smart materials that respond to external stimuli.

In terms of physical properties, 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various solution-based chemical processes. The compound also demonstrates moderate stability under ambient conditions but requires protection from light and moisture to prevent degradation.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the cyano group acts as an electron-withdrawing substituent, significantly influencing the electronic properties of the thiophene ring. This understanding has been instrumental in designing new synthetic routes and optimizing existing ones to tailor the compound's properties for specific applications.

The application of 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile extends beyond electronics into areas such as catalysis and sensing technologies. Its ability to act as a ligand in transition metal complexes has been explored for catalytic applications in organic synthesis. Additionally, researchers have investigated its potential as a sensing material for detecting environmental pollutants due to its sensitivity to changes in its chemical environment.

In conclusion, 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile (CAS No. 2229033-85-4) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to be subjects of intense research interest, driving innovations in materials science and chemical engineering. As advancements in synthetic methods and computational tools continue to evolve, this compound is poised to play an even more significant role in shaping future technologies.